Cas no 1933586-23-2 (2-(2-methyl-2H-1,2,3-triazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-(2-methyl-2H-1,2,3-triazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1933586-23-2
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• CID: 6421492
• PubChem ID: 130592058
• Update Time: 2025-06-08

2-(2-methyl-2H-1,2,3-triazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-2H-1,2,3-triazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• 2H-1,2,3-Triazole-4-ethanol, 2-methyl-α-1H-pyrazol-4-yl-
• EN300-1116631
• 1933586-23-2

• Inchi： 1S/C8H11N5O/c1-13-11-5-7(12-13)2-8(14)6-3-9-10-4-6/h3-5,8,14H,2H2,1H3,(H,9,10)
• InChI Key： QTMLRCVCHCQXBZ-UHFFFAOYSA-N
• SMILES： C(C1=CNN=C1)(O)CC1C=NN(C)N=1

Computed Properties

• Exact Mass: 193.09635999g/mol
• Monoisotopic Mass: 193.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 442.2±55.0 °C(Predicted)
• pka: 13.26±0.20(Predicted)

Additional information on 2-(2-methyl-2H-1,2,3-triazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol

Research Briefing on 2-(2-methyl-2H-1,2,3-triazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol (CAS: 1933586-23-2)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of heterocyclic compounds in drug discovery. Among these, the compound 2-(2-methyl-2H-1,2,3-triazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol (CAS: 1933586-23-2) has emerged as a promising candidate due to its unique structural features and biological activity. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

The compound, characterized by the presence of both triazole and pyrazole moieties, has been investigated for its role as a modulator of key biological pathways. Recent studies have demonstrated its efficacy in targeting protein-protein interactions (PPIs) involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits selective inhibition of the NF-κB pathway, suggesting its potential as an anti-inflammatory agent.

In terms of synthesis, novel methodologies have been developed to optimize the yield and purity of 2-(2-methyl-2H-1,2,3-triazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol. A recent publication in Organic Letters (2024) described a one-pot click chemistry approach that significantly reduces reaction time while maintaining high enantiomeric purity. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic stability. Data from in vivo models indicate favorable absorption profiles and low cytotoxicity, making it a viable candidate for further development. However, challenges such as plasma protein binding and hepatic clearance rates require additional optimization to enhance its therapeutic index.

Looking ahead, researchers are exploring the compound's potential in combination therapies, particularly in oncology. Preliminary data from cell-based assays suggest synergistic effects when co-administered with checkpoint inhibitors, opening new avenues for immunotherapy applications. Future studies will focus on elucidating its mechanism of action and identifying biomarkers for patient stratification.

In conclusion, 2-(2-methyl-2H-1,2,3-triazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol represents a versatile scaffold with broad therapeutic potential. Continued research efforts are warranted to translate these findings into clinical applications, addressing unmet medical needs in inflammation and cancer.